Cas no 1081145-73-4 (3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine)

3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine is a heterocyclic compound featuring a benzoxepin core linked to a pyridine moiety via a 1,3,4-oxadiazole bridge. The presence of a bromine substituent enhances its reactivity, making it a versatile intermediate in medicinal chemistry and materials science. Its rigid, fused-ring structure contributes to high thermal and chemical stability, while the oxadiazole and pyridine groups offer potential for hydrogen bonding and coordination chemistry. This compound is particularly useful in the synthesis of bioactive molecules, such as kinase inhibitors or fluorescent probes, due to its electron-rich aromatic system and modifiable functional groups. Its well-defined structure ensures reproducibility in research applications.
3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine structure
1081145-73-4 structure
Product Name:3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine
CAS No:1081145-73-4
MF:C17H10BrN3O2
MW:368.184202671051
CID:5385072
Update Time:2025-06-07

3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(7-bromo-1-benzoxepin-4-yl)-5-pyridin-3-yl-1,3,4-oxadiazole
    • Pyridine, 3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]-
    • 3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine
    • Inchi: 1S/C17H10BrN3O2/c18-14-3-4-15-13(9-14)8-11(5-7-22-15)16-20-21-17(23-16)12-2-1-6-19-10-12/h1-10H
    • InChI Key: DSGJBCVTZGRIOA-UHFFFAOYSA-N
    • SMILES: C1=NC=CC=C1C1=NN=C(C2=CC3=CC(Br)=CC=C3OC=C2)O1

3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine Pricemore >>

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3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine Related Literature

Additional information on 3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine

Comprehensive Overview of 3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine (CAS No. 1081145-73-4)

3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine (CAS No. 1081145-73-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features and potential applications. The compound belongs to the class of benzoxepin derivatives, which are known for their diverse biological activities and utility in drug discovery. Its molecular structure combines a pyridine ring with a 1,3,4-oxadiazole moiety, linked to a 7-bromo-1-benzoxepin core, making it a promising candidate for further exploration.

In recent years, researchers have focused on the synthesis and characterization of 1,3,4-oxadiazole-containing compounds due to their broad-spectrum pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the pyridine ring in 3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine further enhances its potential as a scaffold for designing novel therapeutic agents. This compound's CAS No. 1081145-73-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the key areas of interest for this compound is its potential role in targeted drug delivery systems. With the rise of personalized medicine, scientists are exploring how heterocyclic compounds like this can be engineered to interact with specific biological targets. The 7-bromo-1-benzoxepin moiety, in particular, has been studied for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the development of next-generation pharmaceuticals.

Another trending topic in the scientific community is the application of such compounds in organic electronics. The conjugated systems within 3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine suggest potential utility in organic light-emitting diodes (OLEDs) or photovoltaic cells. Researchers are investigating its photophysical properties to determine its suitability for use in sustainable energy solutions, a field that aligns with global efforts to combat climate change.

The synthesis of CAS No. 1081145-73-4 involves multi-step organic reactions, often starting from commercially available benzoxepin precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods are frequently discussed in forums and publications, as they address the growing demand for efficient and environmentally friendly synthetic protocols.

From a safety and regulatory perspective, 3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine is handled under standard laboratory conditions, with no significant hazards reported in literature. Its non-toxic profile under typical usage scenarios makes it a viable candidate for further development. However, as with all chemical compounds, proper handling and disposal procedures must be followed to ensure safety and compliance with environmental regulations.

In conclusion, 3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine (CAS No. 1081145-73-4) represents a versatile and intriguing compound with wide-ranging applications in medicine and materials science. Its unique structure and properties continue to inspire research, making it a subject of ongoing interest in both academic and industrial settings. As the scientific community delves deeper into its potential, this compound is poised to play a pivotal role in advancing technology and healthcare solutions.

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